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N-Nitrosodibutylamine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Nitrosodibutylamine (NDBA), a member of the N-nitrosamine class of compounds, is a

potent carcinogen of significant concern in the pharmaceutical, food, and environmental

sciences.[1][2] This technical guide provides a comprehensive overview of the synthesis,

chemical properties, and analytical methodologies for NDBA. Detailed experimental protocols

for its synthesis and quantification are presented, along with a summary of its key chemical and

physical characteristics. Furthermore, this document elucidates the metabolic pathway leading

to its carcinogenic activity through illustrative diagrams.

Chemical and Physical Properties
N-Nitrosodibutylamine is a pale yellow, oily liquid.[3][4] It is recognized as a probable human

carcinogen and its presence in pharmaceutical products, food items, and drinking water is

strictly regulated.[2][5] Key physical and chemical properties are summarized in the tables

below.
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Table 1: Physical and Chemical Properties of N-
Nitrosodibutylamine

Property Value Source

Molecular Formula C₈H₁₈N₂O [4][6][7]

Molecular Weight 158.24 g/mol [1][4][6]

Appearance Pale yellow liquid [3][4][6]

Boiling Point 116°C at 14 mmHg [4][7]

Density 0.9009 g/cm³ [4]

CAS Number 924-16-3 [1][3][6]

IUPAC Name
N-butyl-N-nitroso-1-

butanamine
[4]

Synonyms
NDBA, Dibutylnitrosamine,

N,N-Dibutylnitrosoamine
[6][7]

Table 2: Spectroscopic Data for N-Nitrosodibutylamine
Spectroscopic Technique Key Data Source

¹H NMR Available [8]

¹³C NMR Available [9]

Mass Spectrometry (MS) Available [9][10]

Infrared (IR) Spectroscopy Available [8]

Table 3: Solubility and Stability of N-Nitrosodibutylamine
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Property Description Source

Solubility
Soluble in acetone,

dichloromethane, and ethanol.
[11]

Stability

Stable in neutral or alkaline

aqueous solutions in the dark.

Slightly less stable in acidic

solutions. Sensitive to light,

especially UV light.

[6][12]

Decomposition

When heated to

decomposition, it emits toxic

fumes of nitrogen oxides

(NOx).

[3][6]

Synthesis of N-Nitrosodibutylamine
The synthesis of N-Nitrosodibutylamine is typically achieved through the nitrosation of

dibutylamine with nitrous acid, which is generated in situ from sodium nitrite and a strong acid.

[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.caymanchem.com/product/35474/n-nitrosodibutylamine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodibutylamine
https://www.chemicalbook.com/msds/n-nitrosodibutylamine.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0358200.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodibutylamine
https://www.benchchem.com/product/b016704?utm_src=pdf-body
https://www.benchchem.com/product/b016704?utm_src=pdf-body
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_Synthesis_of_N_Nitrosobutylamine_from_Dibutylamine_and_Nitrous_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dibutylamine
((CH₃CH₂CH₂CH₂)₂NH)

N-Nitrosodibutylamine
((CH₃CH₂CH₂CH₂)₂N-N=O)

+ HNO₂

Sodium Nitrite
(NaNO₂) Nitrous Acid

(HNO₂)
+ H⁺

Strong Acid (e.g., HCl)

Water
(H₂O)
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N-Nitrosodibutylamine

α-hydroxy-NDBA
(unstable intermediate)

α-hydroxylation

Cytochrome P450 Enzymes

Butyl-diazonium ion
(reactive electrophile)

spontaneous decomposition

DNA Adducts

covalent binding

DNA

Mutations

miscoding during replication

Cancer

accumulation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample (e.g., Pharmaceutical, Food)

Sample Preparation
(Extraction)

Clean-up
(e.g., SPE)

Chromatographic Separation
(GC or LC)

Detection
(MS or MS/MS)

Data Analysis and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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